1-benzyl-4-[2-methyl-5-(1-pyrrolidinylsulfonyl)benzoyl]piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-(2-methyl-5-pyrrolidin-1-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C23H29N3O3S/c1-19-9-10-21(30(28,29)26-11-5-6-12-26)17-22(19)23(27)25-15-13-24(14-16-25)18-20-7-3-2-4-8-20/h2-4,7-10,17H,5-6,11-16,18H2,1H3
• InChI Key: IBRFFNDHJRMRTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCCC2)C(=O)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C23H29N3O3S
• Molecular Weight: 427.6 g/mol

Description

1-benzyl-4-[2-methyl-5-(1-pyrrolidinylsulfonyl)benzoyl]piperazine, also known as BZP, is a synthetic compound that belongs to the piperazine class of drugs. It is a psychoactive substance that has been used recreationally due to its stimulant and euphoric effects. However, BZP has also been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

1-benzyl-4-[2-methyl-5-(1-pyrrolidinylsulfonyl)benzoyl]piperazine acts as a dopamine and serotonin reuptake inhibitor, increasing the levels of these neurotransmitters in the brain. It also acts as a monoamine oxidase inhibitor, preventing the breakdown of dopamine and serotonin. These actions contribute to its stimulant and euphoric effects.
Biochemical and Physiological Effects:
1-benzyl-4-[2-methyl-5-(1-pyrrolidinylsulfonyl)benzoyl]piperazine has been shown to increase heart rate, blood pressure, and body temperature. It also has effects on the central nervous system, including increased alertness, energy, and euphoria. However, prolonged use of 1-benzyl-4-[2-methyl-5-(1-pyrrolidinylsulfonyl)benzoyl]piperazine can lead to tolerance, dependence, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

1-benzyl-4-[2-methyl-5-(1-pyrrolidinylsulfonyl)benzoyl]piperazine has several advantages for laboratory experiments, including its ability to cross the blood-brain barrier and its selectivity for dopamine and serotonin transporters. However, its psychoactive effects and potential for abuse make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-benzyl-4-[2-methyl-5-(1-pyrrolidinylsulfonyl)benzoyl]piperazine, including its use as a treatment for neurological and psychiatric disorders, as well as its potential as a tool for studying the dopamine and serotonin systems in the brain. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of 1-benzyl-4-[2-methyl-5-(1-pyrrolidinylsulfonyl)benzoyl]piperazine.

Synthesis Methods

1-benzyl-4-[2-methyl-5-(1-pyrrolidinylsulfonyl)benzoyl]piperazine can be synthesized through a multi-step process involving the reaction of piperazine with benzyl chloride and subsequent reaction with 2-methyl-5-(1-pyrrolidinylsulfonyl)benzoic acid. The final product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

1-benzyl-4-[2-methyl-5-(1-pyrrolidinylsulfonyl)benzoyl]piperazine has been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including Parkinson's disease, depression, and anxiety. It has also been investigated as a potential treatment for obesity and drug addiction.